N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-propoxybenzamide

• IUPAC Name: N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-propoxybenzamide
• InChI: InChI=1S/C25H24N2O3/c1-3-15-29-21-12-8-18(9-13-21)24(28)26-20-10-6-19(7-11-20)25-27-22-16-17(4-2)5-14-23(22)30-25/h5-14,16H,3-4,15H2,1-2H3,(H,26,28)
• InChI Key: AXOKSCDKDKRZQV-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C3=NC4=C(O3)C=CC(=C4)CC
• Molecular Formula: C25H24N2O3
• Molecular Weight: 400.5 g/mol

Description

N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-propoxybenzamide, also known as BZP, is a chemical compound that has been of interest to researchers due to its potential therapeutic applications. BZP is a benzamide derivative that has been synthesized and studied for its potential as an anti-inflammatory and analgesic agent.

Mechanism of Action

The exact mechanism of action of N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-propoxybenzamide is not fully understood. However, it is thought to act by inhibiting the activation of the NF-κB pathway, which is a key regulator of inflammation. N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-propoxybenzamide may also act by modulating the activity of ion channels involved in pain perception.
Biochemical and physiological effects:
N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-propoxybenzamide has been shown to have anti-inflammatory and analgesic effects in vitro and in animal models. In addition, N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-propoxybenzamide has been shown to be well-tolerated in animal studies, with no significant adverse effects observed at therapeutic doses.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-propoxybenzamide in lab experiments is its potential as a novel anti-inflammatory and analgesic agent. However, one limitation is the lack of human clinical data, which makes it difficult to assess the safety and efficacy of N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-propoxybenzamide in humans.

Future Directions

There are several future directions for research on N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-propoxybenzamide. One area of interest is the development of N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-propoxybenzamide derivatives with improved pharmacological properties. Another area of interest is the investigation of the potential of N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-propoxybenzamide as a treatment for other inflammatory conditions, such as arthritis and inflammatory bowel disease. Additionally, further studies are needed to assess the safety and efficacy of N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-propoxybenzamide in humans.

Synthesis Methods

The synthesis of N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-propoxybenzamide involves the reaction of 4-propoxybenzoyl chloride with 5-ethyl-2-aminobenzoxazole in the presence of a base. The resulting product is then purified and characterized using various analytical techniques, including NMR spectroscopy, mass spectrometry, and infrared spectroscopy.

Scientific Research Applications

N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-propoxybenzamide has been studied for its potential as an anti-inflammatory and analgesic agent. In vitro studies have shown that N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-propoxybenzamide can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide-stimulated macrophages. N-[4-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-4-propoxybenzamide has also been shown to have analgesic effects in animal models of pain.